Cas no 2228309-41-7 (1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228309-41-7
• MF: C₁₁H₁₁ClF₂N₂O₂
• MW: 276.667048692703
• CID: 6196111
• PubChem ID: 165683332
• Update Time: 2025-06-15

1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine
• EN300-1949040
• [1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutyl]methanamine
• 2228309-41-7

• Inchi： 1S/C11H11ClF2N2O2/c12-7-1-2-9(16(17)18)8(3-7)10(6-15)4-11(13,14)5-10/h1-3H,4-6,15H2
• InChI Key： YYRNHHMILVDYFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CN)CC(C1)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.0477116g/mol
• Monoisotopic Mass: 276.0477116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2228309-41-7 and Product Name: 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine

The compound with the CAS number 2228309-41-7 and the product name 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and nitro substituents on the phenyl ring, combined with the difluorocyclobutyl moiety, contributes to its distinct chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms to enhance bioavailability and metabolic stability. The 3,3-difluorocyclobutyl group in this compound is particularly noteworthy, as it introduces a rigid structure that can improve binding affinity to biological targets. This feature is especially relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

Moreover, the 5-chloro-2-nitrophenyl moiety plays a crucial role in modulating the electronic properties of the molecule. The nitro group is known for its ability to increase lipophilicity and electron-withdrawing effects, which can be advantageous in optimizing pharmacokinetic profiles. Such structural motifs are frequently explored in medicinal chemistry to achieve desired pharmacological effects while minimizing off-target interactions.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of antiviral and anticancer agents. The cyclobutyl framework in this compound provides a stable scaffold that can be further functionalized to target specific disease mechanisms. For instance, modifications at the methylene group (CH₂) could introduce additional binding pockets or enhance interactions with biological macromolecules.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for greater structural diversity, enabling chemists to explore a wide range of analogs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential targets. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how the chloro, nitro, and difluorocyclobutyl substituents influence binding affinity and specificity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In clinical research, compounds with similar structural features have shown promise in treating various therapeutic areas. For example, derivatives containing fluoro-substituted cycloalkanes have demonstrated efficacy in inhibiting kinases and other enzymes implicated in cancer progression. The unique properties of this compound make it an attractive candidate for preclinical testing to evaluate its therapeutic potential.

The role of fluorine chemistry in medicinal drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced metabolic stability and lipophilicity. The 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine structure exemplifies how strategic incorporation of fluorine atoms can lead to highly effective pharmaceutical agents.

As research continues to evolve, new methodologies for fluorination are being developed to streamline synthetic routes and expand synthetic accessibility. Techniques such as electrochemical fluorination and photoredox catalysis offer innovative ways to introduce fluorine atoms into complex molecules with high precision. These advancements are expected to accelerate the discovery of novel therapeutic entities like this one.

The future prospects for this compound are promising, with ongoing investigations focusing on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying key functional groups while retaining the core scaffold, researchers aim to develop more potent and selective derivatives suitable for clinical applications.

In conclusion, the compound with CAS No. 2228309-41-7 and product name 1-(5-chloro-2-nitrophenyl)-3,3-difluorocyclobutylmethanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.